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Compound of Interest

Compound Name: Alion

Cat. No.: B1244531

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alion® herbicide, a product developed by Bayer CropScience, is a pre-emergent herbicide
used for the control of a broad spectrum of annual grasses and broadleaf weeds. Its efficacy is
attributed to its active ingredient, indaziflam, a potent inhibitor of cellulose biosynthesis. This
technical guide provides an in-depth overview of the chemical composition, formulation, and
analytical methodologies related to Alion® herbicide, tailored for a scientific audience.

Chemical Composition

The primary active constituent of Alion® herbicide is indaziflam. Chemically, indaziflam
belongs to the alkylazine class of herbicides.

Active Ingredient: Indaziflam

Indaziflam is a chiral molecule, with the herbicidal activity primarily attributed to a specific
stereoisomer.
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Value

Common Name

Indaziflam

Chemical Name

N-[(1R,2S)-2,3-dihydro-2,6-dimethyl-1H-inden-
1-yl]-6-[(1RS)-1-fluoroethyl]-1,3,5-triazine-2,4-

diamine
CAS Number 950782-86-2
Molecular Formula Cie6H20FNs
Molecular Weight 301.36 g/mol
H
N-H
N 4
H N
v
Chemical Structure - N F
Physical State Off-white solid
Melting Point 183 °C
Water Solubility 2.8 mg/L (at 20 °C)
Density 1.23 g/cm3
Source: PubChem, Wikipedia[1]
Formulation
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Alion® herbicide is formulated as a suspension concentrate (SC).[2][3] This type of formulation
consists of a stable suspension of the solid active ingredient in a liquid, typically water-based,
medium. The concentration of indaziflam in commercial Alion® products can vary. For
example, Alion® 500 SC Herbicide contains 500 g/L of indaziflam.[2] Another common
formulation contains 19.05% indaziflam by weight.[4]

Co-formulants

While the complete formulation of commercial herbicides is proprietary, Safety Data Sheets
(SDS) provide information on hazardous components and give insight into the types of co-
formulants used. Based on available SDS for Alion®, the following types of inert ingredients
are present:

Component Function Concentration Range
Propylene Glycol Antifreeze, solvent >=1%

Ethoxylated Polyarylphenol Dispersant, emulsifier >=0.1 -<=25%
1,2-Benzisothiazol-3(2H)-one Preservative > 0.005 - < 0.05%

Source: Bayer CropScience SDSI[5]

These co-formulants are essential for the stability and efficacy of the suspension concentrate.
Propylene glycol prevents the formulation from freezing, while the dispersant ensures the
uniform suspension of indaziflam particles in the liquid carrier and upon dilution in the spray
tank. The preservative prevents microbial growth in the water-based formulation.

Mode of Action

Indaziflam is a potent inhibitor of cellulose biosynthesis in plants, classified as a Group 29
herbicide by the Herbicide Resistance Action Committee (HRAC).[2][6] By disrupting the
production of cellulose, a critical component of the plant cell wall, indaziflam prevents the
germination and emergence of susceptible weed seedlings.
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Caption: Conceptual signaling pathway of indaziflam's mode of action.

Experimental Protocols
Formulation Analysis: Quality Control of Suspension
Concentrate

The quality control of a suspension concentrate formulation like Alion® is crucial to ensure its
physical stability and biological efficacy. The Collaborative International Pesticides Analytical
Council (CIPAC) provides standardized methods for such analyses. A general workflow for the
quality control of a suspension concentrate is outlined below.
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Sample Preparation

Homogenization of
SC Sample

Physicochemical Tests (CIPAC Methods)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Alion® Herbicide: A Technical Guide to Its Chemical
Composition and Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244531#alion-herbicide-chemical-composition-and-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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